Cas no 1060811-72-4 (1-(6-chloropyridin-3-yl)cyclopropan-1-amine)

• Product Name: 1-(6-chloropyridin-3-yl)cyclopropan-1-amine
• CAS No: 1060811-72-4
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD13188883
• CID: 2624086
• PubChem ID: 72212002
• Update Time: 2025-05-21

1-(6-chloropyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)cyclopropan-1-amine
• MFCD13188883
• Cyclopropanamine, 1-(6-chloro-3-pyridinyl)-
• AB67316
• CS-0306775
• G66785
• EN300-1965716
• A1-59536
• 1-(6-CHLOROPYRIDIN-3-YL)CYCLOPROPANAMINE
• 1060811-72-4
• DB-406787
• 4-(5,6,7,8-tetrahydronaphthalen-2-yl)piperidine hydrochloride
• SCHEMBL12072271
• DTXSID801274515
• 1-(6-CHLORO-PYRIDIN-3-YL)-CYCLOPROPYLAMINE
• 1-(6-Chloro-3-pyridinyl)cyclopropanamine

• MDL： MFCD13188883
• Inchi： 1S/C8H9ClN2/c9-7-2-1-6(5-11-7)8(10)3-4-8/h1-2,5H,3-4,10H2
• InChI Key： OQZPWQZTUHATOH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(CC1)N

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-chloropyridin-3-yl)cyclopropan-1-amine

1-(6-Chloropyridin-3-yl)cyclopropan-1-amine (CAS No. 1060811-72-4): A Versatile Chemical Intermediate for Modern Applications

1-(6-Chloropyridin-3-yl)cyclopropan-1-amine (CAS No. 1060811-72-4) is a specialized organic compound with a unique structural framework that combines a chloropyridine moiety with a cyclopropane amine group. This molecular architecture makes it a valuable intermediate in pharmaceutical research, agrochemical development, and material science. The presence of both 6-chloropyridin-3-yl and cyclopropan-1-amine functionalities allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

The compound's CAS number 1060811-72-4 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Its systematic name, 1-(6-chloropyridin-3-yl)cyclopropan-1-amine, reflects its exact molecular structure, which is particularly important for patent applications and regulatory documentation. The chloropyridine component contributes to the compound's electron-withdrawing characteristics, while the cyclopropylamine group offers steric constraints that can influence biological activity.

In pharmaceutical research, 1-(6-chloropyridin-3-yl)cyclopropan-1-amine has gained attention as a potential building block for novel drug candidates. The pharmaceutical industry is currently focused on developing targeted therapies with improved specificity and reduced side effects, making this compound particularly relevant. Its structural features allow for the creation of molecules that can interact selectively with biological targets, addressing current challenges in drug discovery such as resistance mechanisms and off-target effects.

The agrochemical sector has also shown interest in derivatives of CAS 1060811-72-4, particularly in the development of next-generation crop protection agents. With increasing global concerns about food security and sustainable agriculture, researchers are exploring compounds that can provide effective pest control with minimal environmental impact. The 6-chloropyridin-3-yl moiety in particular has demonstrated potential in creating selective insecticides that target specific pests while preserving beneficial insects.

From a synthetic chemistry perspective, 1-(6-chloropyridin-3-yl)cyclopropan-1-amine presents interesting challenges and opportunities. The cyclopropane ring introduces strain into the molecular structure, which can lead to unique reactivity patterns. Chemists are exploring various synthetic routes to this compound, with particular focus on atom-economical methods that align with green chemistry principles. Recent advances in catalytic cyclopropanation and selective amination have improved the efficiency of producing this valuable intermediate.

Material science applications for 1060811-72-4 are emerging as researchers investigate its potential as a precursor for functional materials. The combination of aromatic and alicyclic components in its structure makes it a candidate for creating novel polymers with specific electronic or mechanical properties. This aligns with current industry trends toward smart materials and advanced functional coatings that respond to environmental stimuli.

Quality control and analytical characterization of 1-(6-chloropyridin-3-yl)cyclopropan-1-amine require sophisticated techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Analytical data for CAS 1060811-72-4 typically includes information about isomeric purity, as the position of substituents on the pyridine ring can significantly affect the compound's properties and performance.

Storage and handling recommendations for 1-(6-chloropyridin-3-yl)cyclopropan-1-amine emphasize protection from moisture and oxidation, typically suggesting storage under inert atmosphere at controlled temperatures. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this chemical intermediate. Researchers should consult the most recent safety data sheets for specific handling instructions related to 1060811-72-4.

The market for specialized chemical intermediates like 1-(6-chloropyridin-3-yl)cyclopropan-1-amine has grown significantly in recent years, driven by increased R&D investment across multiple industries. Suppliers of CAS 1060811-72-4 typically offer custom synthesis services and bulk quantities to meet diverse research needs. Pricing and availability can vary based on purity requirements and order volume, with many suppliers providing technical support for application development.

Future research directions for 1-(6-chloropyridin-3-yl)cyclopropan-1-amine derivatives may explore their potential in emerging fields such as medicinal chemistry, where the rigid cyclopropane structure could contribute to improved drug pharmacokinetics. Additionally, the compound's electronic properties make it a candidate for investigation in organic electronic applications, particularly as the demand for sustainable electronic materials continues to grow. The versatility of 1060811-72-4 ensures its ongoing relevance in chemical innovation across multiple disciplines.

For researchers seeking detailed technical information about 1-(6-chloropyridin-3-yl)cyclopropan-1-amine, comprehensive characterization data including spectroscopic profiles and synthetic protocols are available through scientific literature and chemical supplier catalogs. The compound's CAS registry number 1060811-72-4 serves as a reliable reference for locating these resources across various databases and publications.